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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentane

CAS No.: 930-89-2

Cat. No.: B15972667

Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Ethyl-2-methylcyclopentane

For researchers, scientists, and drug development professionals, a precise understanding of

the physical properties of chemical compounds is paramount. This guide provides a detailed

overview of the boiling point and density of 1-Ethyl-2-methylcyclopentane, a substituted

cycloalkane. This document compiles available data, outlines general experimental

methodologies for the determination of these properties, and presents a logical visualization of

the isomeric relationships.

Data Presentation: Physical Properties
1-Ethyl-2-methylcyclopentane exists as two stereoisomers: cis and trans. The physical

properties, including boiling point and density, can vary between these isomers. The following

table summarizes the available data for both isomers and instances where the specific isomer

is not defined.
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Property
cis-1-Ethyl-2-
methylcyclopentan
e

trans-1-Ethyl-2-
methylcyclopentan
e

1-Ethyl-2-
methylcyclopentan
e (isomer
unspecified)

Boiling Point

124.1 °C at 760

mmHg[1], 127.95

°C[2]

Data not explicitly

found in search

results

No specific data found

Density
0.767 g/cm³[1], 0.7811

g/cm³[2]

Data not explicitly

found in search

results

No specific data found

Molecular Formula C₈H₁₆[1][3] C₈H₁₆ C₈H₁₆[4][5]

Molecular Weight 112.21 g/mol [1][3] 112.21 g/mol 112.21 g/mol [4]

CAS Registry Number 930-89-2[1][3] 930-90-5 3726-46-3[4][5]

Experimental Protocols
While specific experimental protocols for determining the boiling point and density of 1-Ethyl-2-
methylcyclopentane were not detailed in the provided search results, general and widely

accepted methodologies for alkanes and other organic liquids are applicable.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially with small sample volumes, the Thiele tube

method is commonly employed.[6]

Thiele Tube Method:

A small amount of the sample (less than 0.5 mL) is placed in a small glass vial (e.g., a

Durham tube).

A capillary tube, sealed at one end, is inverted and placed into the sample.
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The vial is attached to a thermometer, ensuring the sample is level with the thermometer

bulb.

This assembly is placed in a Thiele tube containing a high-boiling point oil (such as mineral

oil).

The side arm of the Thiele tube is gently and continuously heated, which allows for uniform

heating of the oil bath.

As the temperature rises, air trapped in the capillary tube will be expelled, and eventually, a

steady stream of bubbles will emerge from the open end of the capillary tube as the sample

boils.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube,

as at this point, the vapor pressure of the sample is equal to the atmospheric pressure.[7]

It is crucial to record the atmospheric pressure at the time of the measurement, as boiling point

is pressure-dependent.

Density Determination
The density of a liquid is its mass per unit volume. A common and precise method for

determining the density of liquids is through the use of a vibrating tube densimeter.[8]

Vibrating Tube Densitometry:

A U-shaped tube is set into oscillation at its natural frequency.

The sample liquid is introduced into the tube.

The mass of the sample in the tube affects the frequency of oscillation; a higher mass results

in a lower frequency.

The instrument measures the change in oscillation frequency and, through calibration with

standards of known density (such as air and pure water), calculates the density of the

sample.
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This method is advantageous as it requires a small sample volume and can be performed

over a range of temperatures.

Molecular dynamics simulations can also be employed to predict the density of n-alkanes with

good agreement with experimental values.[9][10]

Logical Relationships
The following diagram illustrates the relationship between 1-Ethyl-2-methylcyclopentane and

its stereoisomers, for which distinct physical properties are reported.

Logical Relationship of 1-Ethyl-2-methylcyclopentane Isomers and Properties

1-Ethyl-2-methylcyclopentane
(C8H16)

cis-Isomer
(CAS: 930-89-2)

 is a stereoisomer of

trans-Isomer
(CAS: 930-90-5)

 is a stereoisomer of

Boiling Point:
124.1 - 127.95 °C

 has reported

Density:
0.767 - 0.7811 g/cm³

 has reported

Click to download full resolution via product page

Caption: Isomeric relationship of 1-Ethyl-2-methylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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